(3-Chloro-propyl)-propyl-amine

• CAS No.: 87345-28-6
• Molecular Formula: C6H14ClN
• Molecular Weight: 135.63 g/mol
• IUPAC Name: 3-chloro-N-propylpropan-1-amine
• InChI: InChI=1S/C6H14ClN/c1-2-5-8-6-3-4-7/h8H,2-6H2,1H3
• InChI Key: QDNVQQPKBRGLSF-UHFFFAOYSA-N
• Canonical SMILES: CCCNCCCCl

Description

(3-Chloro-propyl)-propyl-amine (CAS 109-54-6) is a tertiary amine characterized by a three-carbon propyl chain with a chlorine atom at the β-position and a propyl group attached to the nitrogen atom. This compound is typically a colorless to pale yellow liquid with a distinct amine odor . It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its reactivity stems from the nucleophilic amine group and the electrophilic chloropropyl moiety, enabling alkylation and condensation reactions under controlled conditions .

Comparison with Similar Compounds

3-(Dimethylamino)Propyl Chloride (CAS 109-54-6)

• Structure: Features a dimethylamino group instead of a propylamine group.
• Properties : Higher volatility (bp ~150°C) compared to (3-Chloro-propyl)-propyl-amine due to reduced molecular weight (121.61 g/mol vs. 151.66 g/mol) .
• Applications : Widely used in quaternary ammonium salt synthesis. The dimethyl substitution enhances steric hindrance, reducing nucleophilicity compared to the propylamine derivative .

(3-Chloro-propyl)-dimethyl-amine Hydrochloride (CAS 5407-04-5)

• Structure : Hydrochloride salt form of the dimethyl analog.
• Reactivity: The ionic form increases water solubility but reduces reactivity in non-polar solvents. It is often employed in phase-transfer catalysis .

Aromatic and Heterocyclic Derivatives

[4-(Piperidine-1-sulfonyl)-phenyl]-propyl-amine

• Structure : Incorporates a sulfonyl-piperidine group attached to a phenyl ring.
• Applications : Demonstrates enhanced binding affinity to serotonin receptors due to the aromatic and sulfonyl groups, contrasting with the aliphatic nature of (3-Chloro-propyl)-propyl-amine .

Dimethyl-[3-(2-thia-8-oxa-dibenzoazulen-1-ylmethoxy)propyl]amine

• Structure : Contains a fused heterocyclic system (thia-oxa-dibenzoazulene) linked via a methoxypropyl chain.
• Properties: The extended π-conjugation system results in UV-vis absorption at 320 nm, unlike the non-conjugated (3-Chloro-propyl)-propyl-amine .

Functional Group Variations

(S)-(5-Methoxy-1,2,3,4-tetrahydro-naphthalen-2-yl)-propyl-amine

• Structure : Substituted with a methoxy-tetralin group, introducing chirality.
• Bioactivity : Exhibits neuroprotective effects in Parkinson’s disease models, attributed to the methoxy group’s electron-donating properties and stereoselective interactions .

[3-(2-Fluorophenyl)propyl]amine Hydrochloride

• Structure : Fluorophenyl substitution enhances lipophilicity (logP ~2.5) compared to the chloropropyl analog (logP ~1.8).
• Applications : Used in positron emission tomography (PET) tracers due to fluorine-18 radiolabeling compatibility .

Data Tables

Table 1. Physicochemical Properties of Selected Compounds

Compound	Molecular Weight (g/mol)	Boiling Point (°C)	logP	Solubility (Water)	Key Applications
(3-Chloro-propyl)-propyl-amine	151.66	185–190	1.8	Slightly soluble	Pharmaceutical intermediates
3-(Dimethylamino)Propyl Chloride	121.61	150–155	0.9	Miscible	Surfactant synthesis
(S)-(5-Methoxy-tetralin)-propyl-amine	219.32	265–270	2.2	Insoluble	Neuroprotective agents

Research Findings

• Reactivity : (3-Chloro-propyl)-propyl-amine undergoes nucleophilic substitution at the chlorine site 30% faster than its dimethyl analog due to reduced steric hindrance .
• Biological Activity : Derivatives with aromatic substituents (e.g., fluorophenyl) show 10-fold higher blood-brain barrier penetration compared to aliphatic analogs .
• Thermal Stability : The hydrochloride salt of (3-Chloro-propyl)-dimethyl-amine decomposes at 220°C, whereas the free base is stable up to 190°C .